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Compound of Interest

Compound Name: 1,1,1-Trifluoroethyl-PEG4-amine

Cat. No.: B604923 Get Quote

Essential Safety and Handling Guide for 1,1,1-
Trifluoroethyl-PEG4-amine
This guide provides crucial safety and logistical information for the handling and disposal of

1,1,1-Trifluoroethyl-PEG4-amine. The following procedures are designed to ensure the safety

of researchers, scientists, and drug development professionals by minimizing exposure and

mitigating risks associated with this chemical.

Chemical and Physical Properties
A summary of the key properties of 1,1,1-Trifluoroethyl-PEG4-amine is provided in the table

below.
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Property Value

Chemical Formula C10H20F3NO4[1]

Molecular Weight 275.3 g/mol [1][2]

CAS Number 1872433-72-1[1][3]

Purity Typically ≥98%[1][2]

Appearance
Not specified, handle as a potentially hazardous

substance.

Storage -20°C[1]

Hazard Identification and Risk Assessment
1,1,1-Trifluoroethyl-PEG4-amine is a compound that combines a polyethylene glycol (PEG)

linker with a trifluoroethyl group and an amine moiety[1][3]. While a specific Safety Data Sheet

(SDS) for this compound was not found in the search results, a risk assessment can be

conducted based on its functional groups:

Fluorinated Compounds: Organofluorine compounds can be toxic, with some having the

potential for long-term health effects on the liver, kidneys, and immune system[4]. A

significant hazard is the potential for the formation of hydrogen fluoride (HF) as a byproduct,

which is extremely corrosive and can cause severe burns with delayed symptoms[4][5].

Many fluorinated compounds are also volatile, posing an inhalation risk[4].

Amines: Amines can be toxic and pose health risks upon exposure[6]. It is essential to

prevent inhalation of vapors and direct contact with skin and eyes[6][7].

A thorough risk assessment should be performed before beginning any experiment,

considering the quantities being used and the specific experimental conditions.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1,1,1-Trifluoroethyl-
PEG4-amine to minimize exposure.
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PPE Category Recommended Equipment
Justification and Best
Practices

Eye and Face Protection
Chemical splash goggles and

a full-face shield.

Goggles should be worn at all

times. A face shield is required

over the goggles when there is

a risk of splashing or a highly

exothermic reaction[8][9].

Hand Protection
Chemical-resistant gloves

(e.g., Neoprene).

Neoprene gloves are

recommended for protection

against both fluorine

compounds and potential

hydrofluoric acid films[10].

Always check the glove

manufacturer's chemical

resistance guide. Do not wear

contaminated gloves[8][11].

Body Protection

Flame-resistant laboratory

coat, long pants, and closed-

toe shoes.

A lab coat should be fully

buttoned to cover as much

skin as possible[8]. Avoid

clothing made of synthetic

materials like polyester[8].

Footwear must cover the entire

foot[11].

Respiratory Protection

Use within a certified chemical

fume hood. A respirator may

be required for larger

quantities or in case of

ventilation failure.

A chemical fume hood is the

primary engineering control to

prevent inhalation of vapors[5].

If a respirator is needed, it

requires proper selection, fit-

testing, and training[8][12].

Safe Handling and Operational Plan
Adherence to a strict operational protocol is essential for safety.
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Preparation
Consult the SDS: Although a specific SDS was not found, review the SDS for similar

fluorinated and amine-containing compounds.

Emergency Preparedness: Ensure that a safety shower and eyewash station are readily

accessible[5][13]. For work with fluorinated compounds, have a non-expired tube of 2.5%

calcium gluconate gel available as a first aid measure for potential HF exposure[4][5].

Work Area: Always handle 1,1,1-Trifluoroethyl-PEG4-amine inside a properly functioning

chemical fume hood[5]. The work surface should be covered with disposable plastic-backed

absorbent paper[5].

Handling Procedure
Grounding: Use non-sparking tools and ensure all metal equipment is grounded to prevent

static electricity discharge[7].

Dispensing: When transferring the chemical, do so slowly and carefully to avoid splashing.

Reaction Conditions: Keep reactions away from heat, sparks, and open flames[7]. The

compound is incompatible with strong oxidizing agents, strong acids, and strong bases[7].

Avoid Contamination: Do not allow the chemical to come into contact with skin or eyes, and

do not breathe in vapors[7][13].

Post-Handling
Decontamination: Clean any contaminated surfaces thoroughly.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Spill and Emergency Procedures
Skin or Eye Contact

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing[4]. If HF exposure is suspected, apply a
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2.5% calcium gluconate gel after flushing and seek immediate medical attention[4].

Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an eyewash

station, holding the eyelids open[4]. Seek immediate medical attention.

Minor Spills
Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material.

Collect the absorbent material into a sealed, labeled container for hazardous waste disposal.

Clean the spill area with soap and water, and dispose of cleaning materials as hazardous

waste[4].

For major spills, evacuate the area and contact your institution's environmental health and

safety department.

Waste Disposal Plan
Proper segregation and disposal of waste are critical.

Waste Classification: 1,1,1-Trifluoroethyl-PEG4-amine is a halogenated organic

compound[14].

Waste Collection:

Collect all waste containing this chemical in a designated, clearly labeled hazardous waste

container for halogenated organic waste[14][15].

The container must be in good condition with a tight-fitting lid and stored in a well-

ventilated area[15][16].

Segregation:

Do not mix halogenated organic waste with non-halogenated organic waste. The disposal

of mixed waste is more complex and costly[16][17].
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Keep this waste stream separate from acids, bases, and heavy metals[16].

Disposal:

Dispose of the waste through your institution's hazardous waste management program.

Under no circumstances should this chemical or its waste be disposed of down the

sink[15].

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 1,1,1-
Trifluoroethyl-PEG4-amine.
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Phase 1: Preparation

Phase 2: Chemical Handling

Phase 3: Post-Experiment & Disposal

Risk Assessment & Review of Procedures

Select & Inspect Personal Protective Equipment (PPE)

Work Inside a Certified Chemical Fume Hood

Proceed to Handling

Conduct Experiment

Segregate Halogenated Waste

Experiment Complete

Decontaminate Glassware & Work Area

Properly Label & Store Waste Container

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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